Cas no 78104-97-9 (5-Pyrimidinol,2-(cyclopropylmethyl)-)

• Product Name: 5-Pyrimidinol,2-(cyclopropylmethyl)-
• CAS No: 78104-97-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 551497
• PubChem ID: 45080258
• Update Time: 2025-04-19

5-Pyrimidinol,2-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol,2-(cyclopropylmethyl)-
• 5-Pyrimidinol, 2-(cyclopropylmethyl)- (9CI)
• 2-(Cyclopropylmethyl)-5-pyrimidinol
• 78104-97-9
• 2-(cyclopropylmethyl)pyrimidin-5-ol

• Inchi： 1S/C8H10N2O/c11-7-4-9-8(10-5-7)3-6-1-2-6/h4-6,11H,1-3H2
• InChI Key： VZUNCACQBGQRMR-UHFFFAOYSA-N
• SMILES： OC1C=NC(CC2CC2)=NC=1

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46A^2